Cas no 1361541-89-0 (2'-Methyl-2,4,6,5'-tetrachlorobiphenyl)

• Product Name: 2'-Methyl-2,4,6,5'-tetrachlorobiphenyl
• CAS No: 1361541-89-0
• MF: C₁₃H₈Cl₄
• MW: 306.014619827271
• CID: 4996269
• Update Time: 2025-05-20

2'-Methyl-2,4,6,5'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Methyl-2,4,6,5'-tetrachlorobiphenyl

• Inchi： 1S/C13H8Cl4/c1-7-2-3-8(14)4-10(7)13-11(16)5-9(15)6-12(13)17/h2-6H,1H3
• InChI Key： GMMIPCYSJLRLDW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=C(C=CC=1C)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 6.4
• Topological Polar Surface Area: 0

Additional information on 2'-Methyl-2,4,6,5'-tetrachlorobiphenyl

2'-Methyl-2,4,6,5'-tetrachlorobiphenyl (CAS No. 1361541-89-0): A Comprehensive Overview

2'-Methyl-2,4,6,5'-tetrachlorobiphenyl (CAS No. 1361541-89-0) is a chlorinated biphenyl derivative that has garnered significant attention in scientific and industrial research due to its unique chemical properties and potential applications. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which are known for their stability and versatility in various chemical processes. The presence of a methyl group at the 2' position and chlorine atoms at the 2, 4, 6, and 5' positions distinguishes this compound from other PCB derivatives, making it a subject of interest for researchers exploring environmental persistence, toxicity profiles, and industrial applications.

In recent years, the scientific community has focused on understanding the environmental impact of chlorinated compounds, particularly in the context of sustainable chemistry and green alternatives. 2'-Methyl-2,4,6,5'-tetrachlorobiphenyl has been studied for its degradation pathways and bioaccumulation potential, which are critical factors in assessing its long-term effects on ecosystems. Researchers are also investigating its thermal stability and reactivity under various conditions, as these properties influence its suitability for specific industrial uses. For instance, its stability at high temperatures makes it a candidate for high-performance materials and specialty chemicals.

The compound's structural features have also sparked interest in the field of materials science. Its aromatic backbone and chlorine substituents contribute to its ability to interact with other molecules, making it a potential building block for advanced polymers and electronic materials. Additionally, its lipophilic nature has led to studies on its behavior in biological systems, particularly in relation to cell membrane interactions and metabolic pathways. These studies are essential for understanding its potential effects on human health and the environment.

From a synthetic chemistry perspective, 2'-Methyl-2,4,6,5'-tetrachlorobiphenyl serves as a valuable intermediate in the production of more complex organic compounds. Its chlorine atoms provide reactive sites for further functionalization, enabling the creation of derivatives with tailored properties. This versatility has made it a focus of research in catalysis and organic synthesis, where precise control over molecular structure is paramount. Moreover, its stereoelectronic effects are of interest to computational chemists seeking to predict its behavior in various chemical environments.

As the demand for eco-friendly chemicals grows, the study of 2'-Methyl-2,4,6,5'-tetrachlorobiphenyl has expanded to include its potential role in remediation technologies. Researchers are exploring methods to mitigate its environmental persistence, such as biodegradation and photochemical degradation. These efforts align with global initiatives to reduce the release of persistent organic pollutants (POPs) into the environment. Furthermore, the compound's analytical detection methods, including gas chromatography and mass spectrometry, are being refined to improve monitoring and regulatory compliance.

In conclusion, 2'-Methyl-2,4,6,5'-tetrachlorobiphenyl (CAS No. 1361541-89-0) represents a fascinating intersection of chemistry, environmental science, and materials engineering. Its unique properties and potential applications continue to drive research across multiple disciplines, addressing both scientific curiosity and practical challenges. As the scientific community strives for sustainable solutions, this compound remains a valuable subject of study, offering insights into the balance between industrial utility and environmental responsibility.